Cas no 2228316-15-0 (1-(5,6-dichloropyridin-3-yl)-2,2-dimethylcyclopropylmethanamine)

• Product Name: 1-(5,6-dichloropyridin-3-yl)-2,2-dimethylcyclopropylmethanamine
• CAS No: 2228316-15-0
• MF: C₁₁H₁₄Cl₂N₂
• MW: 245.148260593414
• CID: 6378959
• PubChem ID: 165796403
• Update Time: 2025-05-19

1-(5,6-dichloropyridin-3-yl)-2,2-dimethylcyclopropylmethanamine Chemical and Physical Properties

Names and Identifiers

• 1-(5,6-dichloropyridin-3-yl)-2,2-dimethylcyclopropylmethanamine
• EN300-1980288
• 2228316-15-0
• [1-(5,6-dichloropyridin-3-yl)-2,2-dimethylcyclopropyl]methanamine

• Inchi： 1S/C11H14Cl2N2/c1-10(2)5-11(10,6-14)7-3-8(12)9(13)15-4-7/h3-4H,5-6,14H2,1-2H3
• InChI Key： XTDYKZZYRNIZIU-UHFFFAOYSA-N
• SMILES： ClC1=C(N=CC(=C1)C1(CN)CC1(C)C)Cl

Computed Properties

• Exact Mass: 244.0534038g/mol
• Monoisotopic Mass: 244.0534038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 38.9Ų

Additional information on 1-(5,6-dichloropyridin-3-yl)-2,2-dimethylcyclopropylmethanamine

Introduction to 1-(5,6-dichloropyridin-3-yl)-2,2-dimethylcyclopropylmethanamine (CAS No. 2228316-15-0)

1-(5,6-dichloropyridin-3-yl)-2,2-dimethylcyclopropylmethanamine, identified by its CAS number 2228316-15-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study for potential therapeutic applications.

The molecular structure of 1-(5,6-dichloropyridin-3-yl)-2,2-dimethylcyclopropylmethanamine incorporates a pyridine core substituted with dichloro and methyl groups, which are known to enhance the compound's interaction with biological targets. The cyclopropylmethylamino group further contributes to its unique pharmacophoric properties, enabling it to engage with various enzymes and receptors in complex biological pathways.

In recent years, there has been a surge in research focused on developing novel compounds with enhanced efficacy and reduced side effects. 1-(5,6-dichloropyridin-3-yl)-2,2-dimethylcyclopropylmethanamine has emerged as a promising candidate in this endeavor due to its ability to modulate key biological processes. Studies have shown that this compound exhibits inhibitory activity against certain enzymes involved in inflammation and cancer progression, making it a potential lead for the development of new therapeutic agents.

The synthesis of 1-(5,6-dichloropyridin-3-yl)-2,2-dimethylcyclopropylmethanamine involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. The dichloropyridine moiety is a critical component that dictates the compound's reactivity and binding affinity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to construct the complex framework of this molecule efficiently.

Evaluation of the pharmacological properties of 1-(5,6-dichloropyridin-3-yl)-2,2-dimethylcyclopropylmethanamine has revealed its potential as an anti-inflammatory agent. Preclinical studies have demonstrated its ability to suppress the production of pro-inflammatory cytokines in vitro, suggesting its therapeutic relevance in conditions such as rheumatoid arthritis and inflammatory bowel disease. The compound's mechanism of action appears to involve inhibition of nuclear factor kappa B (NF-κB) signaling pathways, which are central to the inflammatory response.

In addition to its anti-inflammatory properties, 1-(5,6-dichloropyridin-3-yl)-2,2-dimethylcyclopropylmethanamine has shown promise in oncology research. Preliminary data indicate that it can selectively inhibit the growth of certain cancer cell lines by targeting specific kinases involved in tumor proliferation. This selective toxicity makes it an attractive candidate for further development into a novel chemotherapeutic agent. The compound's ability to disrupt critical signaling cascades in cancer cells highlights its potential as an effective anticancer drug.

The chemical stability and bioavailability of 1-(5,6-dichloropyridin-3-yl)-2,2-dimethylcyclopropylmethanamine are also areas of active investigation. Researchers are exploring various formulation strategies to enhance its solubility and metabolic stability, which are crucial factors for determining its clinical efficacy. Nanocarrier systems and prodrug approaches are being evaluated as potential solutions to improve the delivery and absorption of this compound.

The regulatory landscape for novel pharmaceutical compounds like 1-(5,6-dichloropyridin-3-yl)-2,2-dimethylcyclopropylmethanamine is stringent but well-defined. Compliance with Good Manufacturing Practices (GMP) and rigorous preclinical and clinical testing protocols is essential for ensuring safety and efficacy before market approval. Collaborative efforts between academic institutions and pharmaceutical companies are fostering innovation in this area while adhering to regulatory standards.

The future prospects for 1-(5,6-dichloropyridin-3-yl)-2,2-dimethylcyclopropylmethanamine, particularly in the context of precision medicine and targeted therapy, are highly encouraging. Advances in computational chemistry and artificial intelligence are enabling researchers to predict drug-target interactions with greater accuracy, which could accelerate the development process for this compound. Personalized medicine approaches may also enhance its therapeutic potential by tailoring treatment regimens to individual patient profiles.

In conclusion, 1-() is a multifaceted compound with significant potential in pharmaceutical applications. Its unique chemical structure and biological activities make it a valuable asset in the quest for novel therapeutics. As research continues to uncover new insights into its mechanisms of action and pharmacological properties，its role in addressing critical health challenges is likely to expand further。